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Compound of Interest

Compound Name: Direct blue 218

Cat. No.: B1143841

For Immediate Release

This guide provides a detailed, data-driven comparison of C.l. Direct Blue 218 against other
widely used direct dyes: C.I. Direct Red 80, C.I. Direct Black 38, and C.I. Direct Yellow 11. The
following sections present quantitative data on key performance indicators, detailed
experimental protocols for assessing these metrics, and visual diagrams of experimental
workflows to aid researchers, scientists, and professionals in the drug development field in their
selection and application of these dyes.

Quantitative Performance Comparison

The selection of a direct dye is often governed by its performance characteristics. The table
below summarizes the key quantitative data for Direct Blue 218 and its counterparts.
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C.l. Direct Blue C.l. Direct Red C.l. Direct Black C.I. Direct
Parameter

218 80 38 Yellow 11
C.l. Name Direct Blue 218 Direct Red 80 Direct Black 38 Direct Yellow 11
C.l. Number 24401 35780 30235 40000
Molecular C32H16Cuz2NesNasa CasH26N10NasO2 C34H25NoNa207S  CisHioN2Na207S
Formula 016S4[1][2][3] 1Se[4][5][6] 2[7][8] 2[9][10]
Molecular Weight

1087.81[1][2] 1373.08[4][6] 781.73[7][8] 452.37[9][10]
(g/mol)
Molar Extinction Data not >32000 at 524- Data not Data not
Coefficient (g) available 530 nmin H20[7] available available
Lightfastness
(Blue Wool 6[11] 4-5[12] 3-5[7][13] 2-4[10][14]
Scale, 1-8)
Wash Fastness Fading: 3,

3-4[6] 2[7][13] 2-4[10][14]

(Gray Scale, 1-5)

Staining: 3[11]

Solubility in
Water (g/L)

10-50 at 17°C[3]
[8][15]

30 at 60°C, 50 at
97°C[2][4][16]
[17]

40 at 85°C[7][18]
[19][20][21]

Water-soluble[9]
[17][22]

Experimental Protocols

The data presented in the comparison table is determined by standardized experimental

procedures. Below are detailed methodologies for the key fastness tests.

Lightfastness Testing (AATCC Test Method 16.3)

This method is designed to determine the resistance of the color of textiles to the action of an

artificial light source that simulates natural sunlight.

o Specimen Preparation: A specimen of the dyed textile is cut to the specified dimensions. A

portion of the specimen is covered with an opaque mask.
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o Exposure: The specimen is placed in a holder in a lightfastness apparatus equipped with a
Xenon Arc lamp. The exposure is carried out under controlled conditions of temperature and
humidity for a specified duration or until a certain radiant energy is reached.

o Evaluation: After exposure, the color change of the exposed portion of the specimen is
evaluated by comparing it to the unexposed (masked) portion. The evaluation is done using
the American Association of Textile Chemists and Colorists (AATCC) Gray Scale for Color
Change, which ranges from 1 (severe change) to 5 (no change). The rating is then correlated
to the Blue Wool Scale (1-8), where 8 indicates the highest lightfastness.

Wash Fastness Testing (AATCC Test Method 61)

This accelerated test is used to evaluate the colorfastness to laundering of textiles.

e Specimen Preparation: A dyed textile specimen is cut and attached to a multifiber test fabric,
which contains swatches of different common fibers (e.g., cotton, wool, polyester).

e Washing Procedure: The composite specimen is placed in a stainless steel container with a
specified volume of detergent solution and stainless steel balls to simulate abrasive action.
The container is then agitated in a launder-ometer at a specified temperature and for a set
duration.

e Rinsing and Drying: After the washing cycle, the specimen is removed, rinsed thoroughly
with water, and dried under specified conditions.

o Evaluation: The color change of the dyed specimen is assessed using the AATCC Gray
Scale for Color Change. The degree of color transfer (staining) to each of the different fibers
in the multifiber test fabric is evaluated using the AATCC Gray Scale for Staining. Both
scales range from 1 (heavy change/staining) to 5 (no change/staining).

Visualized Experimental Workflow

To further clarify the experimental process, the following diagrams illustrate the workflows for
dye application and fastness testing.
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Caption: Workflow of a typical direct dyeing process.
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Caption: Experimental workflow for fastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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